Cas no 1233509-85-7 (sodium:3,5-difluorobenzenesulfinate)

• Product Name: sodium:3,5-difluorobenzenesulfinate
• CAS No: 1233509-85-7
• MF: C₆H₃F₂NaO₂S
• MW: 200.13839840889
• CID: 5187190
• Update Time: 2025-10-24

sodium:3,5-difluorobenzenesulfinate Chemical and Physical Properties

Names and Identifiers

• sodium 3,5-difluorobenzenesulfinate
• 3,5-Difluorobenzenesulfinic acid sodium salt
• Sodium 3,5-difluoro-benzenesulfinate
• sodium 3,5-difluorobenzene-1-sulfinate
• sodium:3,5-difluorobenzenesulfinate

• Inchi： 1S/C6H4F2O2S.Na/c7-4-1-5(8)3-6(2-4)11(9)10;/h1-3H,(H,9,10);/q;+1/p-1
• InChI Key： CYHFLCWEBPBOJC-UHFFFAOYSA-M
• SMILES： S(C1C=C(C=C(C=1)F)F)(=O)[O-].[Na+]

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 160
• Topological Polar Surface Area: 59.3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Halobenzenes Fluorobenzenes

Additional information on sodium:3,5-difluorobenzenesulfinate

Sodium 3,5-Difluorobenzenesulfinate: A Comprehensive Overview

Sodium 3,5-difluorobenzenesulfinate, with the CAS number 1233509-85-7, is a chemical compound that has garnered significant attention in the field of organic synthesis and materials science. This compound is a derivative of benzenesulfonic acid, where two fluorine atoms are substituted at the 3 and 5 positions of the benzene ring. The presence of these fluorine atoms imparts unique electronic and steric properties to the molecule, making it a valuable component in various chemical reactions and applications.

The synthesis of sodium 3,5-difluorobenzenesulfinate typically involves the sulfonation of 3,5-difluorobenzene followed by neutralization with sodium hydroxide. This process ensures the formation of a stable sodium salt, which is highly soluble in water. The compound's solubility and reactivity make it an ideal candidate for use in pharmaceutical intermediates, agrochemicals, and advanced materials.

Recent studies have highlighted the role of sodium 3,5-difluorobenzenesulfinate in the development of novel drug delivery systems. Researchers have found that its unique electronic properties allow for controlled drug release mechanisms, enhancing therapeutic efficacy while minimizing side effects. Additionally, its application in the synthesis of bioactive molecules has been explored extensively, with promising results in anti-cancer drug development.

In the realm of materials science, sodium 3,5-difluorobenzenesulfinate has been utilized as a precursor for the production of high-performance polymers. Its ability to undergo various polymerization reactions under mild conditions has made it a preferred choice for industries seeking sustainable and efficient manufacturing processes. Furthermore, its role in the creation of advanced coatings and adhesives has been documented in several recent publications.

The environmental impact of sodium 3,5-difluorobenzenesulfinate has also been a topic of interest. Studies have shown that its biodegradability and low toxicity make it a safer alternative to traditional chemical intermediates. This aligns with global efforts to promote green chemistry and reduce ecological footprints in industrial processes.

In conclusion, sodium 3,5-difluorobenzenesulfinate (CAS No. 1233509-85-7) stands as a testament to the ongoing advancements in chemical synthesis and application. Its versatility across multiple disciplines underscores its importance as a key component in modern chemical research and industry.